4-amino-N-(3-methylpyridin-2-yl)benzenesulfonamide
Overview
Description
4-amino-N-(3-methylpyridin-2-yl)benzenesulfonamide is a versatile chemical compound with applications in diverse scientific research. It belongs to the class of organic compounds known as aminobenzenesulfonamides. The compound consists of a benzenesulfonamide moiety with an amine group attached to the benzene ring .
Synthesis Analysis
The synthesis of this compound involves the preparation of aryl thiazolone–benzenesulfonamides. Intramolecular cyclization rearrangement reactions lead to the formation of 4-((4-oxo-4,5-dihydrothiazol-2-yl)amino)benzenesulfonamide .
Molecular Structure Analysis
The molecular formula of 4-amino-N-(3-methylpyridin-2-yl)benzenesulfonamide is C₁₁H₁₂N₄O₃S. It has a molecular weight of 280.31 g/mol. The IUPAC name for this compound is 4-amino-N-(3-methoxy-2-pyrazinyl)benzenesulfonamide .
Chemical Reactions Analysis
This compound has been studied for its inhibitory effect on carbonic anhydrase IX (CA IX). Some derivatives of this compound exhibit significant anti-proliferative activity against breast cancer cell lines and selective inhibition of CA IX .
Physical And Chemical Properties Analysis
Scientific Research Applications
Leukemia Treatment
The compound is structurally similar to Imatinib , one of the most used therapeutic agents to treat leukemia . Imatinib specifically inhibits the activity of tyrosine kinases, which are enzymes that can transfer a phosphate group from ATP to a protein in a cell .
Antibacterial Efficacy
The compound has shown antibacterial efficacy against Extended-Spectrum-β-Lactamase Producing Clinical Strain of Escherichia coli ST 131 . This is particularly important as the development of novel antimicrobials is in high demand to treat life-threatening infections caused by such bacteria .
Inhibition of NO Synthase
“4-amino-N-(3-methylpyridin-2-yl)benzenesulfonamide” has been found to inhibit the activity of inducible NO synthase isolated from mouse RAW 264.7 cells in vitro . NO synthase is an enzyme responsible for the production of nitric oxide, a key cellular signaling molecule .
Preparation of 2-methyl-pyridin-4-ol
The compound is used to prepare 2-methyl-pyridin-4-ol . This chemical is often used in the synthesis of various pharmaceuticals .
Structural Studies
The compound has been used in structural studies to understand its binding to an inactive Abelson tyrosine kinase domain characteristic for this gene through numerous hydrogen bonds, hydrophobic C–H…π and π…π interactions .
Synthesis of Thiophene-2-Carboxamides
The compound has been used in the synthesis of N-(4-methylpyridin-2-yl) thiophene-2-carboxamides . These analogues have shown promising antibacterial activities against ESBL-producing E. coli ST131 strains .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-amino-N-(3-methylpyridin-2-yl)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2S/c1-9-3-2-8-14-12(9)15-18(16,17)11-6-4-10(13)5-7-11/h2-8H,13H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQKINOXKIITJCG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30222758 |
Source
|
| Record name | Benzenesulfonamide, 4-amino-N-(3-methyl-2-pyridinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30222758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-amino-N-(3-methylpyridin-2-yl)benzenesulfonamide | |
CAS RN |
72460-27-6 |
Source
|
| Record name | Benzenesulfonamide, 4-amino-N-(3-methyl-2-pyridinyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0072460276 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenesulfonamide, 4-amino-N-(3-methyl-2-pyridinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30222758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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